9-Chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one

• CAS No.: 5571-46-0
• Molecular Formula: C15H11ClN2O
• Molecular Weight: 270.71 g/mol
• IUPAC Name: 9-chloro-5-phenyl-1,3-dihydro-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C15H11ClN2O/c16-12-8-4-7-11-14(10-5-2-1-3-6-10)17-9-13(19)18-15(11)12/h1-8H,9H2,(H,18,19)
• InChI Key: NUXRLDCCKDXYCK-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(C=CC=C2Cl)C(=N1)C3=CC=CC=C3

Description

9-Chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one is a useful research compound. Its molecular formula is C15H11ClN2O and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-amino-3-chlorobenzophenone (0.730 g, 3.15 mmol) and ethyl glycinate hydrochloride salt (0.660 g, 4.72 mmol) in pyridine (15 mL) was refluxed using a Dean-Stark trap to remove water. After 30 h the reaction was cooled and concentrated. The residue was dissolve in methylene chloride and washed with saturated sodium bicarbonate. The crude product was purified by chromatography (silica gel, 0–30% ethyl acetate in hexane gradient elution) to give the title compound as a solid (0.557 g). 1H NMR (500 MHz, CDCl3) δ 7.83 (br s, 1H), 7.61 (dd, J=1, 8 Hz, 1H), 7.52 (m, 2H), 7.46 (tt, J=1,8 Hz, 1H), 7.39 (t, J=8 Hz, 2H), 7.26 (m, 1H), 7.11 (t, J=8 Hz, 1H), 4.36 (br s, 2H).